Cas no 2391-46-0 (Adenosine, adenylyl-(3'®5')-)

• Product Name: Adenosine, adenylyl-(3'®5')-
• CAS No: 2391-46-0
• Molecular Formula: C₂₀H₂₅N₁₀O₁₀P
• Molecular Weight: 596.44700
• CID: 265297
• PubChem ID: 94231

Adenosine, adenylyl-(3'®5')- Properties

Names and Identifiers

• ADENYLYL-(3'->5')-ADENOSINE
• ADENYLYL(3'-5')ADENOSINE
• 1-Oxylatoadenosine-1-ium
• Adenosine 1-oxide
• adenosine N1-oxide
• adenylyl-3',5'-adenosine
• diadenosine 3'-5' monophosphate
• 2391-46-0
• Adenylyladenosine
• NSC 91555
• 102029-96-9
• EINECS 219-239-9
• Adenylyl-(3'-5')-adenosine
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl] hydrogen phosphate
• ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl hydrogen phosphate
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate
• Phosphoric acid 5-(6-amino-purin-9-yl)-3,4-dihydroxy-tetrahydro-furan-2-ylmethyl ester 5-(6-amino-purin-9-yl)-4-hydroxy-2-hydroxymethyl-tetrahydro-furan-3-yl ester
• DTXSID201316197
• Adenylyl-(3'.5')-adenosine

• InChIKey： UYSXBCQACJTYFS-XPWFQUROSA-N
• Inchi： InChI=1S/C20H25N10O10P/c21-15-9-17(25-3-23-15)29(5-27-9)19-12(33)11(32)8(39-19)2-37-41(35,36)40-14-7(1-31)38-20(13(14)34)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H2,21,23,25)(H2,22,24,26)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1
• SMILES： OC[C@@H]1[C@@H](OP(O)(OC[C@@H]2[C@@H](O)[C@@H](O)[C@H](N3C4=NC=NC(N)=C4N=C3)O2)=O)[C@@H](O)[C@H](N2C3=NC=NC(N)=C3N=C2)O1

Computed Properties

• Exact Mass: 596.14900
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 8
• Monoisotopic Mass: 596.149
• Heavy Atom Count: 41
• Complexity: 980
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _5
• Topological Polar Surface Area: 294Ų

Experimental Properties

• LogP: -1.63500
• PSA: 304.19000
• Refractive Index: 1.987
• Boiling Point: 1081.3°C at 760 mmHg
• Flash Point: 607.8°C
• Density: 2.32